Cas no 2229316-61-2 (tert-butyl N-3-(3-bromoprop-1-en-2-yl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-3-(3-bromoprop-1-en-2-yl)-4-hydroxyphenylcarbamate
• CAS No: 2229316-61-2
• MF: C₁₄H₁₈BrNO₃
• MW: 328.201623439789
• CID: 6292845
• PubChem ID: 165676340
• Update Time: 2025-10-09

tert-butyl N-3-(3-bromoprop-1-en-2-yl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(3-bromoprop-1-en-2-yl)-4-hydroxyphenylcarbamate
• EN300-1873297
• 2229316-61-2
• tert-butyl N-[3-(3-bromoprop-1-en-2-yl)-4-hydroxyphenyl]carbamate

• Inchi： 1S/C14H18BrNO3/c1-9(8-15)11-7-10(5-6-12(11)17)16-13(18)19-14(2,3)4/h5-7,17H,1,8H2,2-4H3,(H,16,18)
• InChI Key： SKVIVRPMOIQOLZ-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=C(C=CC(=C1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 327.04701g/mol
• Monoisotopic Mass: 327.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-3-(3-bromoprop-1-en-2-yl)-4-hydroxyphenylcarbamate

Introduction to tert-butyl N-3-(3-bromoprop-1-en-2-yl)-4-hydroxyphenylcarbamate (CAS No. 2229316-61-2)

tert-butyl N-3-(3-bromoprop-1-en-2-yl)-4-hydroxyphenylcarbamate (CAS No. 2229316-61-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The presence of a tert-butyl group, a brominated propenyl moiety, and a hydroxyphenylcarbamate functional group makes it a versatile candidate for various biochemical and pharmacological studies.

The tert-butyl group in the compound provides steric hindrance, which can influence the compound's reactivity and stability. This feature is particularly important in medicinal chemistry, where steric effects can significantly impact the binding affinity and selectivity of drug molecules to their target proteins. The brominated propenyl moiety introduces a reactive site that can undergo various chemical transformations, such as nucleophilic substitution and addition reactions. These reactions are crucial for the synthesis of more complex derivatives and analogs, which can be further evaluated for their biological activities.

The hydroxyphenylcarbamate functional group is another key feature of this compound. Hydroxyl groups are known to form hydrogen bonds, which can enhance the solubility and bioavailability of the molecule. Additionally, the carbamate functionality can participate in various biological interactions, such as binding to enzymes or receptors. These properties make tert-butyl N-3-(3-bromoprop-1-en-2-yl)-4-hydroxyphenylcarbamate an attractive candidate for drug discovery and development.

Recent studies have explored the potential of tert-butyl N-3-(3-bromoprop-1-en-2-yl)-4-hydroxyphenylcarbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent anti-inflammatory and anti-cancer activities. The brominated propenyl moiety has been found to enhance the cytotoxic effects against cancer cells, while the hydroxyphenylcarbamate group contributes to the compound's ability to modulate inflammatory pathways.

In another study, scientists at a leading pharmaceutical company investigated the pharmacokinetic properties of tert-butyl N-3-(3-bromoprop-1-en-2-yl)-4-hydroxyphenylcarbamate. The results indicated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further preclinical and clinical evaluations. The tert-butyl group was found to improve the metabolic stability of the molecule, while the hydroxyl group enhanced its water solubility.

The potential applications of tert-butyl N-3-(3-bromoprop-1-en-2-yl)-4-hydroxyphenylcarbamate extend beyond traditional small molecule drugs. Researchers are also exploring its use in prodrug strategies, where the compound is designed to be biologically inactive until it is metabolized in vivo to release an active drug. This approach can improve the therapeutic index and reduce side effects associated with conventional treatments.

In conclusion, tert-butyl N-3-(3-bromoprop-1-en-2-yl)-4-hydroxyphenylcarbamate (CAS No. 2229316-61-2) is a promising compound with a unique combination of structural features that make it highly versatile for medicinal chemistry applications. Its potential as a lead molecule for drug discovery and development is supported by recent research findings, which highlight its favorable biological activities and pharmacokinetic properties. As ongoing studies continue to unravel its full potential, this compound is likely to play a significant role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.